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Compound of Interest

Compound Name: (1R)-IDH889

Cat. No.: B10861056 Get Quote

Essential Safety and Handling Guide for (1R)-
IDH889
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for the handling and disposal

of (1R)-IDH889, a potent, orally available, and brain-penetrant allosteric inhibitor of isocitrate

dehydrogenase 1 (IDH1).[1][2][3][4] Given its nature as a cytotoxic agent used in cancer

research, meticulous adherence to these procedures is paramount to ensure the safety of

laboratory personnel and the environment.

Compound and Safety Data
While a specific Safety Data Sheet (SDS) for (1R)-IDH889 is not readily available, the following

information has been compiled from supplier data and general knowledge of potent cytotoxic

compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10861056?utm_src=pdf-interest
https://www.benchchem.com/product/b10861056?utm_src=pdf-body
https://www.medchemexpress.com/idh889.html
https://www.medkoo.com/products/12057
https://www.cancer-research-network.com/2019/09/18/idh889-is-an-orally-available-and-mutant-specific-idh1-inhibitor/
https://www.medchemexpress.com/1r-idh889.html
https://www.benchchem.com/product/b10861056?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name

(S)-3-(2-(((S)-1-(5-(4-fluoro-3-

methylphenyl)pyrimidin-2-

yl)ethyl)amino)pyrimidin-4-

yl)-4-isopropyloxazolidin-2-one

MedKoo Biosciences

CAS Number 1429179-07-6
MedchemExpress, MedKoo

Biosciences

Molecular Formula C₂₃H₂₅FN₆O₂
MedchemExpress, MedKoo

Biosciences

Molecular Weight 436.49 g/mol MedKoo Biosciences

Appearance Solid MedKoo Biosciences

Solubility Soluble in DMSO MedchemExpress

Storage

Store at -20°C for long-term

(months to years) or 0-4°C for

short-term (days to weeks).

Keep in a dry and dark place.

[2]

MedKoo Biosciences

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the recommended PPE for handling (1R)-IDH889.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves.

Prevents skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Lab Coat

Disposable, lint-free, solid-front

gown with long sleeves and

tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects against splashes and

aerosols.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Required when handling the

solid compound outside of a

certified containment device to

prevent inhalation of

aerosolized particles.

Operational Plan: Step-by-Step Handling
Procedures
All handling of (1R)-IDH889, especially in its solid form, must be conducted in a designated

area within a certified chemical fume hood or a biological safety cabinet to minimize exposure

risk.

Preparation:

Ensure all necessary PPE is worn correctly before entering the designated handling area.

Verify that the chemical fume hood or biological safety cabinet is functioning correctly.

Cover the work surface with disposable, absorbent bench paper.

Assemble all necessary equipment (e.g., analytical balance, spatulas, vials, solvents)

within the containment device.
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Weighing and Reconstitution:

Handle the solid compound with extreme care to avoid generating dust.

Use a dedicated set of utensils for handling.

Slowly and carefully weigh the desired amount of the compound.

To reconstitute, add the solvent (e.g., DMSO) to the vial containing the solid compound.

Cap the vial securely and mix gently until the solid is completely dissolved.

Post-Handling:

Wipe down all surfaces and equipment within the containment device with an appropriate

deactivating agent (e.g., a solution of sodium hypochlorite), followed by 70% ethanol.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

Dispose of all disposable PPE as hazardous waste.

Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
All waste contaminated with (1R)-IDH889 must be treated as hazardous cytotoxic waste and

disposed of in accordance with institutional and local regulations.

Solid Waste:

Includes contaminated gloves, gowns, bench paper, pipette tips, and empty vials.

Collect in a designated, leak-proof, and clearly labeled hazardous waste container with a

cytotoxic waste symbol.

Liquid Waste:

Includes unused solutions of (1R)-IDH889 and contaminated solvents.
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Collect in a designated, sealed, and clearly labeled hazardous waste container.

Do not dispose of liquid waste down the drain.

Waste Disposal:

Store hazardous waste in a secure, designated area away from general laboratory traffic.

Arrange for disposal through a licensed hazardous waste disposal service.

Visual Workflow Diagrams
The following diagrams illustrate the key procedural workflows for handling (1R)-IDH889 safely.
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Handling Workflow for (1R)-IDH889

Preparation

Handling (in Containment)

Cleanup and Decontamination

Post-Handling

Don Appropriate PPE

Prepare Containment Area

Weigh Solid Compound

Reconstitute with Solvent

Decontaminate Surfaces

Dispose of Contaminated Materials

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step handling workflow for (1R)-IDH889.
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Disposal Workflow for (1R)-IDH889 Waste
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Caption: Waste segregation and disposal workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (1R)-
IDH889]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861056#personal-protective-equipment-for-
handling-1r-idh889]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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